Cas no 3071-73-6 (Acid Black 24)

• Product Name: Acid Black 24
• CAS No: 3071-73-6
• MF: C₃₆H₂₃N₅Na₂O₆S₂
• MW: 731.707267045975
• MDL: MFCD00004129
• CID: 43775
• PubChem ID: 18307
• Update Time: 2025-07-30

Acid Black 24 Chemical and Physical Properties

Names and Identifiers

• acid black 24 (C.I. 26370)
• Acid Black 24
• acidblacks
• Black BR
• clothblackmb
• durolblackb
• durolblackba
• fenazoblacksb
• sulfonblacks
• TracidblackBR
• C.I. Acid black 24
• 1-naphthalenesulfonic acid, 8-(phenylamino)-5-((4-((5-sulfo-1-naphthalenyl)azo)
• 1-naphthalenesulfonic acid, 8-(phenylamino)-5-[[4-[(5-sulfo-1-naphthalenyl)azo]
• acid fast black 2a
• acid fast black 8b
• acid fast black 8bx
• Disodium 8-(phenylamino)-5-[[4-[(5-sulphonatonaphthyl)azo]naphthyl]azo]naphthalenesulphonate
• Tracid black BR
• acid black 24
• acid black s
• Fenazo Black SB
• Eriosin Fast Black B
• Pontacyl Fast Black BBO
• Acilan Fast Black 3BN
• C.I. Acid Black 24, disodium salt
• Optanol Cyanine Black BB
• Vondamol Fast Black B
• NSC 7830
• Naphthazine Sulphon Black D
• Yamada Acid Fast Black 8BX
• Supranol Fast Black B
• Alphanol Black BBN
• Sulphon Cyanine Black BA-CF
• Colacid Fast Black 2A
• C.I. 26370
• Durol Black 2B
• disodium;8-anilino-5-[[4-[(5-sulfonatonaphthalen-1-yl)diazenyl]naphthalen-1-yl]diazenyl]naphthalene-1-sulfonate
• Shikiso Acid Fast Black 8BX
• Pontacyl Fast Black BBN
• NS00046360
• Tertracid Fast Black CB
• OLPWJTQWWFWEFS-UHFFFAOYSA-L
• Sulfonine Black BB
• NSC 47765
• Optanol Cyanine Black B
• Disodium 8-(phenylamino)-5-[[4-[(5-sulphonatonaphthyl)azo]naphthyl]azo]naphthalenesulfonate
• Supranol Fast Black BB
• AKOS025310857
• Telon Fast Black S
• Ext D and C Black No.1
• Sulphone Black BB
• Acidblack24
• DTXSID10889368
• Alphanol Black GV
• 1-Naphthalenesulfonic acid, 8-(phenylamino)-5-(2-(4-(2-(5-sulfo-1-naphthalenyl)diazenyl)-1-naphthalenyl)diazenyl)-, sodium salt (1:2)
• Eniacid Cloth Black BR
• Bucacid Black 2B
• Cloth Black MB
• Benzyl Fast Black CIB
• Aminyl Black F 8BL
• Neutral Black 3B
• 1-Naphthalenesulfonic acid, 8-(phenylamino)-5-[2-[4-[2-(5-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-, sodium salt (1:2)
• Fast Acid Black 2B
• Sulfon Black S
• Azo Cyanine Black BB
• Durol Black B
• Hispacid Fast Black 2B
• Cyanine Fast Black 2BG
• Sulphonol Black B
• Milling Fast Black 2B
• J-018081
• EINECS 221-343-4
• 3071-73-6
• Benzyl Fast Black B
• Suminol Black 8BX
• Sulphonine Fast Black RB
• Sulphon Cyanine Black DN
• Midlon Black P 2B
• 1-Naphthalenesulfonic acid, 8-(phenylamino)-5-((4-((5-sulfo-1-naphthalenyl)azo)-1-naphthalenyl)azo)-, disodium salt
• 1-Naphthalenesulfonic acid, 8-(phenylamino)-5-[[4-[(5-sulfo-1-naphthalenyl)azo]-1-naphthalenyl]azo]-, disodium salt
• Suminol Milling Black 8BX
• Tertracid Fast Black 2B
• Fast Acid Black 2A
• Folan Fast Black B
• Eriosin Fast Black 2B
• Acid Leather Black 3B
• Durol Black BA
• Neutral Sulphonyl Navy N
• Amacid Milling Black S 2B
• SCHEMBL591337
• Coomassie Fast Black B
• Xylene Milling Black 3BS
• Java Milling Black B
• Amacid Milling Black SG
• Sulfonine Black B
• Azo Cyanine Black B
• starbld0009516
• Disodium 8-(phenylamino)-5-((4-((5-sulphonatonaphthyl)azo)naphthyl)azo)naphthalenesulphonate
• Cirene Black BRA
• Cyanine Fast Black 2B
• Amacid Milling Black SB
• Naphthazine Sulphon Black BC
• Milling Black BB
• Benzyl Fast Black 3B
• Sulphonine Fast Black GRV
• Amacid Milling Black DN
• Sulphonol Black BR
• Fast Black B
• OLPWJTQWWFWEFS-WEUAPPMUSA-L
• 1-Naphthalenesulfonic acid,8-(phenylamino)-5-[[4-[(5-sulfo-1-naphthalenyl)azo]-1-naphthalenyl]azo]-, disodium salt
• FA41039
• DTXCID701028630
• 221-343-4
• Acid Black 24 - Technical grade
• 1-Naphthalenesulfonic acid, 8-(phenylamino)-5-4-(5-sulfo-1-naphthalenyl)azo-1-naphthalenylazo-, disodium salt
• Acid Black 24

• MDL： MFCD00004129
• Inchi： 1S/C36H25N5O6S2.2Na/c42-48(43,44)34-17-7-13-26-27(34)14-6-16-29(26)38-39-30-19-20-31(25-12-5-4-11-24(25)30)40-41-32-21-22-33(37-23-9-2-1-3-10-23)36-28(32)15-8-18-35(36)49(45,46)47;;/h1-22,37H,(H,42,43,44)(H,45,46,47);;/q;2*+1/p-2/b39-38+,41-40+;;
• InChI Key： OLPWJTQWWFWEFS-WEUAPPMUSA-L
• SMILES： S(C1C=CC=C2C(=CC=C(C2=1)NC1C=CC=CC=1)/N=N/C1=CC=C(C2C=CC=CC=21)/N=N/C1=CC=CC2=C(C=CC=C21)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 731.08900
• Monoisotopic Mass: 731.088514
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 50
• Rotatable Bond Count: 8
• Complexity: 1390
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 3
• Topological Polar Surface Area: 170

Experimental Properties

• Color/Form: Blue black uniform powder
• Melting Point: >300°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 192.63000
• LogP: 11.76340
• Solubility: Soluble in water, soluble in ethylene glycol ether, slightly soluble in acetone, insoluble in other organic solvents

Acid Black 24 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：2
• RTECS：AQ4220000
• Storage Condition：Store at room temperature

Additional information on Acid Black 24

Introduction to Acid Black 24 and Its Applications in Modern Chemical Research

Acid Black 24, a compound with the chemical formula C₂₈H₁₆Cl₄NS₂O₈S and a CAS number of 3071-73-6, is a prominent dye widely utilized in various industrial and research applications. This vibrant dye, known for its deep black color, has garnered significant attention due to its unique chemical properties and versatile applications. In recent years, advancements in chemical biology and material science have further highlighted the importance of Acid Black 24, making it a subject of extensive research and development.

The structural complexity of Acid Black 24 makes it an intriguing compound for chemists and researchers. Its molecular structure consists of multiple aromatic rings interlinked by sulfur and nitrogen atoms, which contribute to its stability and solubility in various solvents. These characteristics make it an excellent candidate for dyeing textiles, leather, and paper, as well as for use in biological staining and imaging techniques.

In the realm of chemical biology, Acid Black 24 has been explored for its potential applications in biomarker detection and cellular imaging. Recent studies have demonstrated its efficacy in binding to specific biological molecules, making it a valuable tool for researchers studying protein-protein interactions and cellular pathways. The dye's ability to emit fluorescence upon binding to target molecules has opened new avenues in high-throughput screening and drug discovery.

The versatility of Acid Black 24 extends to its use in material science, particularly in the development of advanced polymers and coatings. Researchers have leveraged its chromophoric properties to create materials with enhanced color stability and UV resistance. These innovations are particularly relevant in industries requiring durable and vibrant color solutions, such as automotive coatings and architectural materials.

The environmental impact of Acid Black 24 has also been a subject of considerable interest. Modern research efforts have focused on developing more sustainable dyeing processes that minimize waste and reduce environmental footprint. Innovations in biodegradable formulations and recycling methods have been explored to ensure that the use of Acid Black 24 remains environmentally responsible.

In conclusion, Acid Black 24 stands as a testament to the ingenuity of chemical research. Its multifaceted applications across different industries underscore its significance as a compound with broad utility. As research continues to uncover new possibilities, the role of Acid Black 24 is expected to expand even further, driving innovation and progress in multiple scientific domains.